BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Bromo-1,4-dichlorobenzene molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-1,4-dichlorobenzene

Cat. No.: B150605

Technical Guide: 2-Bromo-1,4-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Bromo-1,4-dichlorobenzene, a
halogenated aromatic compound with applications in organic synthesis and as a building block
for pharmaceuticals and other complex molecules.

Chemical Identity and Properties

2-Bromo-1,4-dichlorobenzene is a substituted benzene ring with one bromine and two
chlorine atoms. Its chemical structure and properties are summarized below.
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Property Value Source

Molecular Formula C6H3BrCI2 [1112]

Molecular Weight 225.89 g/mol [1][2]

IUPAC Name 2-bromo-1,4-dichlorobenzene [11[2]

CAS Number 1435-50-3 [1][2]
White to light yellow crystalline

Appearance [3]
powder

Melting Point 32-36 °C [3114]

Boiling Point 241.7 °C at 760 mmHg [5]
Insoluble in water; soluble in

Solubility organic solvents like ethanol [6]

and acetone

Experimental Protocol: Synthesis of 2-Bromo-1,4-

dichlorobenzene

This section details a common method for the synthesis of 2-Bromo-1,4-dichlorobenzene

from 1,4-dichlorobenzene.

Materials:

Procedure:

Carbon tetrachloride (515 g)

1,4-dichlorobenzene (1.00 mol, 147.0 g)

Anhydrous aluminum chloride (7.35 Q)

5% (w/w) sodium bisulfite solution (200.0 g)
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e Reaction Setup: In a suitable reactor, accurately weigh 147.0 g (1.00 mol) of 1,4-
dichlorobenzene. Add 515 g of carbon tetrachloride as a solvent and stir until the solid is
completely dissolved.

o Catalyst Addition: To the solution, add 7.35 g of anhydrous aluminum chloride, which acts as
a Lewis acid catalyst.

o Reaction Conditions: Stir the mixture for 15 minutes, then raise the temperature of the
reaction system to 35°C to initiate the bromination reaction.

e Quenching: Upon completion of the reaction, add 200.0 g of a 5% mass fraction sodium
bisulfite solution to the reaction mixture. Continue adding the solution until the color of the
mixture becomes colorless, indicating that excess bromine has been quenched.

o Workup and Separation: Allow the mixture to stand and separate into layers. Separate the
organic phase (carbon tetrachloride layer).

 Purification: Concentrate the resulting carbon tetrachloride layer by distillation to obtain the
crude product. Further purification by distillation can separate the unreacted 1,4-
dichlorobenzene, the desired product 1-bromo-2,5-dichlorobenzene (an isomer of 2-bromo-
1,4-dichlorobenzene), and the side-product 1,4-dibromo-2,5-dichlorobenzene.[3]

Workflow and Pathway Visualization

The following diagrams illustrate the synthesis workflow and the logical progression of the
experimental procedure.
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Synthesis Workflow for 2-Bromo-1,4-dichlorobenzene

Reactant Preparation:
Dissolve 1,4-dichlorobenzene
in carbon tetrachloride

Catalyst Addition:
Add anhydrous aluminum

chloride

Reaction:
Heat to 35°C and stir

Reaction complete

Quenching:
Add sodium bisulfite
solution

Phase Separation:
Separate organic layer

Purification:
Distillation of the
organic layer

Final Product:
2-Bromo-1,4-dichlorobenzene

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Bromo-1,4-dichlorobenzene.
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Safety Information

2-Bromo-1,4-dichlorobenzene is toxic if swallowed, inhaled, or absorbed through the skin and
may cause irritation to the skin, eyes, and respiratory system.[6] Appropriate personal
protective equipment, including gloves, safety goggles, and a lab coat, should be worn when
handling this compound. All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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